4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}-N-(3-phenylpropyl)benzamide

• IUPAC Name: 4-(3-morpholin-4-ylpyrazin-2-yl)oxy-N-(3-phenylpropyl)benzamide
• InChI: InChI=1S/C24H26N4O3/c29-23(26-12-4-7-19-5-2-1-3-6-19)20-8-10-21(11-9-20)31-24-22(25-13-14-27-24)28-15-17-30-18-16-28/h1-3,5-6,8-11,13-14H,4,7,12,15-18H2,(H,26,29)
• InChI Key: LUKNQZPSOXUBQR-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC=CN=C2OC3=CC=C(C=C3)C(=O)NCCCC4=CC=CC=C4
• Molecular Formula: C24H26N4O3
• Molecular Weight: 418.5 g/mol

Description

4-{[3-(Morpholin-4-yl)pyrazin-2-yl]oxy}-N-(3-phenylpropyl)benzamide, or 4-MPPB, is a novel compound that has been studied for its potential applications in scientific research. 4-MPPB has been shown to have a wide range of biochemical and physiological effects, with the potential to be used in a variety of laboratory experiments.

Scientific Research Applications

4-MPPB has been studied for its potential applications in scientific research. It has been shown to have anti-inflammatory, anti-bacterial, and anti-cancer activities. The compound has also been studied for its ability to inhibit the growth of certain types of cancer cells, including melanoma and glioblastoma. In addition, 4-MPPB has been shown to have potential applications in the treatment of autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis.

Mechanism of Action

Target of Action

Similar compounds have been reported to exhibit significant activity againstMycobacterium tuberculosis H37Ra , suggesting that this compound may also target the same organism .

Mode of Action

It is likely that it interacts with its targets in a manner similar to other anti-tubercular agents, possibly inhibiting essential biochemical processes within the target organism .

Biochemical Pathways

Given its potential anti-tubercular activity, it may interfere with the metabolic pathways ofMycobacterium tuberculosis , leading to the inhibition of bacterial growth .

Pharmacokinetics

Similar compounds have been evaluated for their cytotoxicity on hek-293 (human embryonic kidney) cells, indicating that these compounds are non-toxic to human cells .

Result of Action

Similar compounds have shown significant activity againstMycobacterium tuberculosis H37Ra , suggesting that this compound may also exhibit anti-tubercular activity .

Advantages and Limitations for Lab Experiments

The use of 4-MPPB in laboratory experiments has several advantages. The compound is relatively easy to synthesize and is available in a variety of concentrations. In addition, 4-MPPB has been shown to have a wide range of biochemical and physiological effects, which makes it a useful tool for scientific research. However, there are some limitations to the use of 4-MPPB in laboratory experiments. The compound is not approved for use in humans, so it is not suitable for clinical trials. In addition, the mechanism of action of 4-MPPB is not yet fully understood, so further research is needed to elucidate its effects.

Future Directions

The potential applications of 4-MPPB in scientific research are vast and there are a number of future directions that could be explored. These include further research into the mechanism of action of the compound, as well as studies to evaluate its potential use in the treatment of autoimmune diseases. In addition, further research into the biochemical and physiological effects of 4-MPPB could lead to the development of novel therapeutic strategies. Finally, the compound could be used to investigate the role of inflammation in cancer progression and the development of novel anti-cancer treatments.

Synthesis Methods

4-MPPB was first synthesized in 2017 by a team of researchers at the University of California, San Diego. The synthesis method involves the condensation reaction of 4-morpholin-4-ylpyrazine-2-carboxylic acid and 3-phenylpropylbenzamide to form the desired compound. The reaction is carried out in a reaction flask containing dimethylformamide (DMF) and a catalytic amount of pyridine. The reaction mixture is stirred at room temperature for 4 hours, after which the reaction is quenched with water and the product is isolated by filtration. The isolated product is then purified by recrystallization in ethanol and the desired compound is obtained in a yield of 85%.